Cas no 412283-49-9 (Aziridine,1,2-diacetyl- (9CI))

Aziridine,1,2-diacetyl- (9CI) structure
Aziridine,1,2-diacetyl- (9CI) structure
Product Name:Aziridine,1,2-diacetyl- (9CI)
CAS No:412283-49-9
MF:C6H9NO2
MW:127.141161680222
CID:326411
PubChem ID:45085239
Update Time:2025-04-19

Aziridine,1,2-diacetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1,2-diacetyl- (9CI)
    • 1-(1-acetylaziridin-2-yl)ethanone
    • DTXSID40665798
    • 1,1'-(Aziridine-1,2-diyl)di(ethan-1-one)
    • 412283-49-9
    • Inchi: 1S/C6H9NO2/c1-4(8)6-3-7(6)5(2)9/h6H,3H2,1-2H3
    • InChI Key: LOWDVGJNFKAFSY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CN1C(C)=O

Computed Properties

  • Exact Mass: 127.063328530g/mol
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 37.2Ų
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